Cas no 2228301-91-3 (1,1,1-trifluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine
• CAS No: 2228301-91-3
• MF: C₉H₁₀F₃N₃S
• MW: 249.256010532379
• CID: 5893314
• PubChem ID: 165851080
• Update Time: 2025-11-01

1,1,1-trifluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine
• EN300-1969904
• 1,1,1-trifluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine
• 2228301-91-3

• Inchi： 1S/C9H10F3N3S/c1-5-6(4-7(13)9(10,11)12)15-2-3-16-8(15)14-5/h2-3,7H,4,13H2,1H3
• InChI Key： BJKVQXOVVIRXIJ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 249.05475299g/mol
• Monoisotopic Mass: 249.05475299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.6Ų

Additional information on 1,1,1-trifluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine

Research Brief on 1,1,1-trifluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine (CAS: 2228301-91-3)

In recent years, the compound 1,1,1-trifluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine (CAS: 2228301-91-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and imidazothiazole moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1,1,1-trifluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the electron-withdrawing trifluoromethyl group, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of specific biological targets. Preliminary in vitro and in vivo experiments suggest its potential efficacy in treating neurological disorders, particularly those involving glutamate receptor dysfunction. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects. Researchers are also exploring its anti-inflammatory and antimicrobial properties, which could expand its application scope.

Recent clinical trials and preclinical studies have provided insights into the safety and efficacy profile of 1,1,1-trifluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine. While early results are encouraging, further research is needed to address potential side effects and optimize dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical use.

In conclusion, 1,1,1-trifluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine represents a promising candidate in the realm of chemical biology and drug discovery. Its unique chemical structure and multifaceted pharmacological activities position it as a compound of high interest for future research. Continued investigations into its mechanisms of action and therapeutic potential will be essential to fully realize its clinical benefits.